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A Comparative Analysis of the Explosive Power
of Alkyl Nitrates
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the explosive power of various alkyl nitrates,

supported by experimental data. The information is intended for professionals in research and

development who require a concise and data-driven understanding of the energetic properties

of these compounds.

Executive Summary
Alkyl nitrates are a class of organic compounds that have found applications as explosives,

propellants, and in certain medical formulations. Their explosive power is primarily determined

by their chemical composition, oxygen balance, and the energy released upon decomposition.

This analysis focuses on a comparative assessment of key performance indicators for

prominent alkyl nitrates, including Nitroglycerin, Ethylene Glycol Dinitrate (EGDN), Methyl

Nitrate, and Propyl Nitrate. The data presented herein is collated from various scientific sources

and provides a quantitative basis for comparison.

Data Presentation
The explosive properties of the selected alkyl nitrates are summarized in the table below.

These values represent key metrics used to characterize the power and performance of
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explosive materials.

Alkyl
Nitrate

Chemical
Formula

Density
(g/cm³)

Velocity
of
Detonatio
n (VoD)
(m/s)

Heat of
Explosio
n (kJ/kg)

Trauzl
Lead
Block
Test
(cm³/10g)

Brisance
(Hess
Test, mm)

Nitroglyceri

n (NG)
C₃H₅N₃O₉ 1.59 7,700[1] ~6,230 530[2] 18.5[3]

Ethylene

Glycol

Dinitrate

(EGDN)

C₂H₄N₂O₆ 1.49 8,300[1] 6,658[3] 610[2] 30.0[3]

Methyl

Nitrate

(MN)

CH₃NO₃ 1.21 6,818[1] 6,700[4] 600[2]
Not

Available

n-Propyl

Nitrate

(PN)

C₃H₇NO₃ 1.06

5,400 (for

Isopropyl

Nitrate)[1]

Not

Available

Not

Available

Not

Available

Experimental Protocols
The data presented in this guide is derived from standardized experimental tests designed to

quantify the performance of explosive materials. The primary methodologies are outlined

below.

Velocity of Detonation (VoD)
The Velocity of Detonation is the speed at which the detonation wave propagates through the

explosive. It is a critical measure of an explosive's performance and is often determined using

the following methods:

Dautriche Method: This classic method involves initiating an explosive charge at two points

with a known distance between them. A detonating cord of a known velocity is initiated at
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each point, and the point of collision of the two detonation waves in the cord is used to

calculate the VoD of the test explosive.

Electronic Probes: This method utilizes a series of probes (such as ionization pins or fiber

optic sensors) placed at precise intervals along the explosive column. As the detonation front

passes each probe, a signal is generated, and the time intervals between signals are used to

calculate the velocity.

High-Speed Photography: Ultra-high-speed cameras can be used to visually capture the

detonation event. By analyzing the progression of the shockwave in the images against a

time scale, the VoD can be determined.

Trauzl Lead Block Test
The Trauzl lead block test is a method used to measure the strength or "heaving power" of an

explosive. The procedure is as follows:

A standardized lead block (typically 200 mm in diameter and 200 mm high) with a central

cavity is used.

A 10-gram sample of the explosive, wrapped in foil, is placed into the cavity.

The remainder of the cavity is filled with sand.

The explosive is detonated.

The volume of the resulting enlarged cavity is measured by filling it with water and

measuring the water's volume.

The initial volume of the cavity is subtracted from the final volume to give the Trauzl number

in cm³. A larger number indicates a greater heaving power.[5][6][7]

Hess Test (Brisance)
Brisance refers to the shattering effect of an explosive. The Hess test is one method used to

quantify this property. It involves detonating a sample of the explosive on top of a lead cylinder

and measuring the resulting compression of the cylinder. A greater compression indicates

higher brisance.[3]
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Detonation Pathway
The explosive decomposition of alkyl nitrates is a rapid, exothermic reaction that produces a

large volume of hot gases. The general pathway for the detonation of a simple alkyl nitrate can

be conceptualized in the following stages:

Initiation

Propagation

Decomposition

Final Products

Shockwave/Heat

Homolytic Cleavage
of R-O-NO₂ Bond

Formation of Alkoxy (RO•)
and Nitrogen Dioxide (NO₂) Radicals

Radical Chain Reactions

Formation of Intermediates
(Aldehydes, etc.)

Rapid Oxidation to Stable
Gaseous Products

(CO₂, H₂O, N₂)
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Caption: Generalized detonation pathway of an alkyl nitrate.

This diagram illustrates the key stages of an alkyl nitrate detonation, starting from the initial

shock-induced bond breaking, followed by a cascade of radical chain reactions, and

culminating in the formation of stable, high-volume gaseous products that drive the explosion.

Experimental Workflow
The determination of the explosive properties of alkyl nitrates follows a systematic experimental

workflow to ensure accurate and reproducible data.
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Heat of Explosion

Comparative Analysis
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Click to download full resolution via product page

Caption: Workflow for characterizing alkyl nitrate explosives.

This workflow outlines the process from the synthesis and purification of the alkyl nitrate to the

various experimental tests conducted to determine its explosive properties, culminating in a

comparative analysis of the collected data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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